Cas no 38402-02-7 (Bis(2-hydroxyethyl)dimethylammonium Chloride)

• Product Name: Bis(2-hydroxyethyl)dimethylammonium Chloride
• CAS No: 38402-02-7
• MF: C₆H₁₆ClNO₂
• MW: 169.649741172791
• MDL: MFCD00041987
• CID: 923468
• PubChem ID: 253661680
• Update Time: 2025-11-02

Bis(2-hydroxyethyl)dimethylammonium Chloride Chemical and Physical Properties

Names and Identifiers

• Bis(2-hydroxyethyl)dimethylammonium Chloride
• 2-hydroxy-n-(2-hydroxyethyl)-n,n-dimethyl-ethanaminiuchloride
• Dimethyl-bis-(2-hydroxy-aethyl)-ammoniumchlorid
• DIMETHYLDIETHANOLAMMONIUM CHLORIDE
• EthanaMiniuM,2-hydroxy-N-(2-hydroxyethyl)-N,N-diMethyl-,chloride

• MDL： MFCD00041987
• Inchi： 1S/C6H16NO2.ClH/c1-7(2,3-5-8)4-6-9;/h8-9H,3-6H2,1-2H3;1H/q+1;/p-1
• InChI Key： OPVXPOIGBSHXNM-UHFFFAOYSA-M
• SMILES： [Cl-].OCC[N+](C)(C)CCO

Computed Properties

• Exact Mass: 169.08700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 1.1111 (rough estimate)
• Refractive Index: 1.5557 (estimate)
• PSA: 40.46000
• LogP: -3.94860
• Solubility: Not available

Bis(2-hydroxyethyl)dimethylammonium Chloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Bis(2-hydroxyethyl)dimethylammonium Chloride

Bis(2-hydroxyethyl)dimethylammonium Chloride: A Versatile Quaternary Ammonium Compound with Multifunctional Applications

Bis(2-hydroxyethyl)dimethylammonium chloride (CAS No. 38402-02-7), commonly referred to as BHEDMA-Cl, is a quaternary ammonium compound that has gained significant attention in various industrial and research applications. This water-soluble cationic surfactant exhibits unique physicochemical properties, making it valuable in formulations requiring both hydrophilic and lipophilic characteristics.

The molecular structure of bis(2-hydroxyethyl)dimethylammonium chloride features two hydroxyethyl groups attached to a central nitrogen atom, along with two methyl groups and a chloride counterion. This configuration contributes to its excellent solubility in water and compatibility with polar solvents, which is why it's frequently used as a phase transfer catalyst in organic synthesis reactions.

Recent studies highlight the growing demand for eco-friendly cationic surfactants, with BHEDMA-Cl being a prime candidate due to its biodegradability profile compared to traditional quaternary ammonium compounds. Researchers are particularly interested in its potential as a green chemistry alternative for various applications, aligning with current sustainability trends in the chemical industry.

In textile processing, bis(2-hydroxyethyl)dimethylammonium chloride serves as an effective softening agent and antistatic agent for synthetic fibers. Its cationic nature allows for strong adsorption onto negatively charged fiber surfaces, improving fabric hand feel and reducing static electricity buildup - properties highly valued in the apparel industry.

The personal care sector utilizes BHEDMA-Cl as a conditioning agent in hair care formulations. Its hydroxyethyl groups enhance water solubility while maintaining excellent substantivity to hair, making it particularly effective in leave-on hair treatments and rinse-off conditioners. Recent formulation trends show increased use in color-protecting shampoos and keratin treatments.

Industrial applications of bis(2-hydroxyethyl)dimethylammonium chloride extend to corrosion inhibition in water treatment systems. Its ability to form protective films on metal surfaces makes it valuable in cooling water circuits and boiler water treatment, especially in systems requiring environmentally acceptable inhibitors.

In the field of nanomaterial synthesis, researchers are exploring 38402-02-7 as a structure-directing agent for the preparation of mesoporous materials. Its amphiphilic character helps in controlling pore size distribution during sol-gel processes, which is crucial for developing advanced materials with specific surface properties.

The pharmaceutical industry recognizes BHEDMA-Cl as a potential excipient for drug delivery systems. Its cationic nature and hydrophilic-lipophilic balance make it suitable for formulating nanocarriers and improving drug solubility, particularly for poorly water-soluble active pharmaceutical ingredients.

Recent patent literature reveals innovative applications of bis(2-hydroxyethyl)dimethylammonium chloride in electronic materials, particularly as an additive in conductive polymer formulations and antistatic coatings for electronic components. This aligns with growing demands in the electronics industry for static-dissipative materials.

From a regulatory perspective, 38402-02-7 is generally recognized as safe for many applications when used according to recommended guidelines. However, formulators should always consult the latest REACH compliance information and regional regulations before incorporating this compound into commercial products.

The global market for quaternary ammonium compounds like BHEDMA-Cl is projected to grow steadily, driven by increasing demand from personal care, textile, and water treatment sectors. Manufacturers are focusing on developing high-purity grades to meet the stringent requirements of pharmaceutical and electronic applications.

Quality control of bis(2-hydroxyethyl)dimethylammonium chloride typically involves analysis of active content, chloride ion concentration, and impurity profile. Advanced analytical techniques such as HPLC and ion chromatography are commonly employed to ensure product consistency and performance.

Storage recommendations for 38402-02-7 suggest keeping the material in tightly sealed containers at room temperature, protected from moisture and extreme temperatures. Proper handling procedures should be followed to maintain product quality and extend shelf life.

Current research directions for BHEDMA-Cl include exploring its potential in biomedical applications, particularly as a surface modifier for medical devices and as a component in antimicrobial formulations. These investigations are part of broader efforts to develop multifunctional materials with enhanced biological compatibility.

Environmental fate studies indicate that bis(2-hydroxyethyl)dimethylammonium chloride undergoes biodegradation in aquatic systems, though the rate may vary depending on environmental conditions. This information is valuable for formulators developing eco-conscious products and for environmental risk assessments.

In conclusion, Bis(2-hydroxyethyl)dimethylammonium chloride (CAS 38402-02-7) represents a versatile quaternary ammonium compound with diverse applications across multiple industries. Its unique combination of cationic properties, water solubility, and environmental profile positions it as a valuable ingredient in formulations requiring surface activity, conditioning effects, or phase transfer capabilities. As research continues to uncover new applications and formulation technologies advance, the importance of this compound in specialty chemical markets is likely to grow further.